Cas no 894059-22-4 (2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 894059-22-4
• MF: C₂₀H₁₅FN₄O₂S
• MW: 394.422106027603
• CID: 6265416
• PubChem ID: 7531658
• Update Time: 2025-07-09

2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• 894059-22-4
• F2506-1230
• AKOS024654108
• 2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(4-methoxyphenyl)ethanone
• 2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-(4-methoxyphenyl)ethanone
• 2-{[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C20H15FN4O2S/c1-27-16-8-4-14(5-9-16)18(26)12-28-20-23-22-19-11-10-17(24-25(19)20)13-2-6-15(21)7-3-13/h2-11H,12H2,1H3
• InChI Key： RVDWOHMNBJGUFN-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)OC)=O)C1=NN=C2C=CC(C3C=CC(=CC=3)F)=NN21

Computed Properties

• Exact Mass: 394.08997507g/mol
• Monoisotopic Mass: 394.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.7Ų

Additional information on 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

Chemical Compound CAS No. 894059-22-4: 2-{6-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

The chemical compound with CAS No. 894059-22-4, named as 2-{6-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a central pyridazine ring fused with a triazole moiety, which is further substituted with a 4-fluorophenyl group at the 6-position. The sulfanyl group (-S-) bridges this heterocyclic system to a ketone moiety attached to a 4-methoxyphenyl group. This unique combination of functional groups and aromatic substituents contributes to the compound's intriguing pharmacological properties.

Recent studies have highlighted the potential of such heterocyclic compounds in targeting various disease states, including cancer and infectious diseases. For instance, research has demonstrated that triazolo-pyridazine derivatives can exhibit potent anti-proliferative activity against cancer cell lines, making them promising candidates for anti-cancer drug development. The presence of the fluorine atom in the aromatic ring further enhances the compound's lipophilicity and bioavailability, which are critical factors for drug efficacy.

Moreover, the methoxy group on the phenyl ring introduces additional electronic effects that can modulate the compound's interaction with biological targets. This feature has been exploited in designing molecules with selective binding affinity for specific receptors or enzymes. For example, derivatives of this compound have shown potential as inhibitors of kinases involved in signaling pathways critical for cancer progression.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolo-pyridazine core followed by subsequent substitutions and coupling reactions. Recent advancements in catalytic methods and transition metal-mediated couplings have significantly improved the efficiency and scalability of such syntheses, enabling researchers to explore a broader range of structural analogs.

In terms of pharmacokinetics, studies have indicated that this compound exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility in treating conditions where drug delivery to specific tissues is challenging. Additionally, preliminary toxicity studies have shown that this compound demonstrates low cytotoxicity against normal cell lines, which is an encouraging sign for its therapeutic potential.

Looking ahead, ongoing research is focused on optimizing the pharmacodynamic properties of this compound through systematic structural modifications. For instance, researchers are exploring the impact of varying substituents on the phenyl rings and investigating alternative linking groups between the heterocyclic core and the ketone moiety.

In conclusion, CAS No. 894059-22-4 represents a cutting-edge molecule at the forefront of modern medicinal chemistry. Its unique structure and promising biological activities position it as a valuable lead compound for developing novel therapeutics across various disease areas. As research continues to unravel its full potential, this compound stands as a testament to the power of heterocyclic chemistry in advancing drug discovery.